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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the properties,

experimental applications, and analysis of ethyl alcohol-d6 (ethanol-d6). This deuterated

analog of ethanol is a critical tool in a variety of scientific disciplines, including nuclear magnetic

resonance (NMR) spectroscopy, mass spectrometry (MS), and metabolic research. Its unique

isotopic composition allows for precise quantification and tracing of ethanol and its metabolites

in complex biological systems.

Core Properties of Ethyl Alcohol-d6
Ethyl alcohol-d6, also known as hexadeuteroethanol, has the chemical formula CD₃CD₂OD.

The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, results in a

higher molecular weight compared to its non-deuterated counterpart, ethanol (C₂H₅OH). This

isotopic labeling is the foundation of its utility in advanced analytical techniques.

Quantitative Data Summary
The physical and chemical properties of ethyl alcohol-d6 are summarized in the table below.

These values are essential for experimental design and data interpretation.
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Property Value References

Molecular Weight 52.11 g/mol [1][2][3]

Exact Mass 52.079525286 Da [1]

Chemical Formula C₂D₆O [2][3]

CAS Number 1516-08-1 [2]

Density 0.892 g/mL at 25 °C

Boiling Point 78 °C

Melting Point -130 °C

Isotopic Purity Typically ≥99.5 atom % D

Experimental Protocols and Applications
Ethyl alcohol-d6 is predominantly utilized as an internal standard in quantitative analysis and

as a tracer in metabolic studies. Its applications span from forensic toxicology to fundamental

biochemical research.

Quantification of Ethanol in Biological Samples via
GC/MS
A primary application of ethyl alcohol-d6 is in the quantification of ethanol in biological

matrices, such as whole blood, using Gas Chromatography-Mass Spectrometry (GC/MS). In

this method, ethyl alcohol-d6 serves as an ideal internal standard because its chemical and

physical properties are very similar to ethanol, but it is distinguishable by its mass.[4]

Experimental Protocol:

Sample Preparation: A known amount of ethyl alcohol-d6 is added to the biological sample

(e.g., 0.1 mL of whole blood).[2][5]

Headspace Extraction: The vial containing the sample is incubated to allow volatile

compounds, including ethanol and ethyl alcohol-d6, to equilibrate in the headspace.[2][5]
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GC/MS Analysis: A sample of the headspace gas is injected into the GC/MS system. The gas

chromatograph separates the components based on their boiling points and interactions with

the column, and the mass spectrometer detects and quantifies the ions of interest.

Quantification: The concentration of ethanol in the original sample is determined by

comparing the peak area of ethanol to the peak area of the ethyl alcohol-d6 internal

standard. The ions typically monitored are m/z 31 for ethanol and m/z 33 for ethyl alcohol-
d6.[2][5]

NMR Spectroscopy
Ethyl alcohol-d6 is also used as a solvent in NMR spectroscopy. Its deuterated nature means

it does not produce a significant signal in ¹H NMR spectra, thus preventing interference with the

signals from the analyte of interest.

Experimental Protocol for NMR Sample Preparation:

Analyte Preparation: The compound to be analyzed is weighed and dissolved in a known

volume of ethyl alcohol-d6.

Transfer to NMR Tube: The solution is transferred to a 5 mm NMR tube.

Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H NMR spectrum is

acquired. The residual proton signals of ethyl alcohol-d6 can be used as a chemical shift

reference.

Visualizing Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key experimental workflows

involving ethyl alcohol-d6.
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Workflow for Quantification of Ethanol using Ethyl Alcohol-d6 in GC/MS.
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Workflow for NMR Sample Preparation using Ethyl Alcohol-d6 as a Solvent.

Use in Metabolic Studies
Ethyl alcohol-d6 is a valuable tracer for studying the metabolic fate of ethanol in vivo. By

administering ethyl alcohol-d6 to an organism, researchers can track the incorporation of

deuterium into various metabolites using mass spectrometry. This provides insights into

metabolic pathways and fluxes. For example, it has been used to study postmortem ethanol

diffusion and degradation.[6][7]

The general workflow for such a study is outlined below:
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Logical Workflow for an In Vivo Metabolic Study using Ethyl Alcohol-d6.

In conclusion, ethyl alcohol-d6 is an indispensable tool for researchers and scientists in

various fields. Its unique isotopic properties enable precise and accurate measurements that

are crucial for advancing our understanding of ethanol's effects and metabolism. The

methodologies described in this guide provide a foundation for the effective application of this

important compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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